Cas no 508-75-8 (Convallatoxin)
Convallatoxin structure
Product Name:Convallatoxin
CAS No:508-75-8
MF:C29H42O10
MW:550.637790203094
MDL:MFCD00069477
CID:369473
PubChem ID:24893136
Update Time:2025-04-19
Convallatoxin Chemical and Physical Properties
Names and Identifiers
-
- Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
- Convallatoxin
- CONVALLATOXIN(P)
- CONVALLATOXIN(RG)
- 3β,5α,14-Trihydroxy-19-oxo-5β,20(22)-cardenolide 3-(6-deoxy-α-L-mannopyranoside)
- Strophanthidin α-L-rhamnopyranoside
- convallaotoxin
- convallaton
- convallatoxoside
- convallotoxin
- corglycon
- corglycone
- corglykon
- orglycon
- Korglykon
- NSC 407808
- Strophanthidin alpha-L-rhamnoside
- Strophanthidin 3-O-alpha-L-rhamnoside
- Strophanthidin, 3-(6-deoxy-alpha-L-mannopyranoside)
- JY264VIR1Y
- Convallopan
- Convalpur
- Convapur
- Strophanthidin alpha-L-rha
- 1ST162606
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Convallatoxin, >=65%
- CHEBI:27663
- BDBM50480587
- Rhamnoside, strophanthidin-3, alpha-L-
- MS-30077
- CARD-20(22)-ENOLIDE, 3-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-5,14-DIHYDROXY-19-OXO-, (3.BETA.,5.BETA.)-
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- HSDB 3475
- 3beta-(6-deoxy-alpha-L-mannopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Q2996215
- CONVALLATOXIN [WHO-DD]
- STROPHANTHIDIN .ALPHA.-L-RHAMNOSIDE
- CHEMBL399336
- HY-N2453
- Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
- CS-0022681
- Mannopyranoside, strophanthidin-3,6-deoxy-, alpha-L-
- NS00005101
- AC-35137
- DTXSID90862073
- CONVALLATOXIN [MI]
- SCHEMBL308440
- 508-75-8
- NSC-407808
- EINECS 208-086-3
- 3beta-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
- AKOS040760350
- Card-20(22)-enolide, 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-
- (3beta,5beta)-3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-card-20(22)-enolide
- 3beta-(alpha-L-rhamnopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
- 5beta,14beta-Dihydroxy-19-oxo-3beta[(alpha-L-rhamnopyranosyl)oxy]card-20,22-enolide
- UNII-JY264VIR1Y
- LMST01120013
- C08858
- WLN: L E5 B666TJ AVH E1 IQ MQ F- DT5OV EHJ& OO- BT6OTJ CQ DQ EQ F1
- 5822-57-1
- 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
- Card-20(22)-enolide,3-[(6-deoxy-b-D-gulopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
- Strophanthidin 6-deoxyglucoside
- NSC407808
- NCI60_003894
- Strophanthidin, 3-(6-deoxy-.alpha.-L-mannopyranoside)
- Degluco-Cheirotoxin
- Strophalloside
- 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Desglucocheirotoxin
- CHEBI:169635
- Cheirotoxin, degluco- (7CI)
- FT-0603184
- Rhamnoside, .alpha.-L-
- 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-uran-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
- Cheirotoxin, degluco-(7CI)
- strophanthidin-alpha-L-rhamnoside
- Card20(22)enolide, 3((6deoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo, (3beta,5beta)
- DTXCID701474958
- Strophanthidin alphaLrhamnoside
- HULMNSIAKWANQO-JQKSAQOKSA-N
- (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)tetracyclo(8.7.0.02,7.011,15)heptadecane-2-carbaldehyde
- korglycon
- 5beta,14beta-Dihydroxy-19-oxo-3beta((alpha-L-rhamnopyranosyl)oxy)card-20,22-enolide
- Rhamnoside, strophanthidin3, alphaL
- 3beta((6DeoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo5betacard20(22)enolide
- Mannopyranoside, strophanthidin3,6deoxy, alphaL
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
- (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-Dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
- (3beta,5beta)-3-
- (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-{[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}tetracyclo[8.7.0.02,7.011,15]heptadecane-2-carbaldehyde
- Strophanthidin, 3(6deoxyalphaLmannopyranoside)
- Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-(9CI)
-
- MDL: MFCD00069477
- Inchi: 1S/C29H42O10/c1-15-22(32)23(33)24(34)25(38-15)39-17-3-8-27(14-30)19-4-7-26(2)18(16-11-21(31)37-13-16)6-10-29(26,36)20(19)5-9-28(27,35)12-17/h11,14-15,17-20,22-25,32-36H,3-10,12-13H2,1-2H3/t15-,17-,18+,19-,20+,22-,23+,24+,25-,26+,27-,28-,29-/m0/s1
- InChI Key: HULMNSIAKWANQO-JQKSAQOKSA-N
- SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O
Computed Properties
- Exact Mass: 550.27800
- Monoisotopic Mass: 550.27779753 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 4
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 163
- Molecular Weight: 550.6
Experimental Properties
- Color/Form: Prisms from methanol + ether
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 238-239 ºC (water )
- Boiling Point: 542°C (rough estimate)
- Flash Point: 247.1±26.4 °C
- Refractive Index: 1.5376 (estimate)
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 162.98000
- LogP: 0.75000
- Merck: 13,2538
- Specific Rotation: D22 -1.7 ± 3° (c = 0.65 in methanol); D25 -9.4 ± 3° (c = 0.72 in dioxane)
- Vapor Pressure: 0.0±5.8 mmHg at 25°C
Convallatoxin Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301 + H311 + H331
- Warning Statement: P261-P264-P280-P301+P310+P330-P302+P352+P312-P403+P233
- Hazardous Material transportation number:UN 3249
- WGK Germany:2
- Safety Instruction: H303+H313+H333
- RTECS:GL4025000
- Packing Group:III
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
- Packing Group:III
- HazardClass:6.1(b)
- PackingGroup:III
- Toxicity:LD50 in mice, rats (mg/kg): 10.0 i.p., 16.0 i.v. (Frster)
- Storage Condition:Store at 4 ℃, better at -4 ℃
Convallatoxin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C685075-1mg |
Convallatoxin |
508-75-8 | 1mg |
$ 65.00 | 2023-09-08 | ||
| TRC | C685075-5mg |
Convallatoxin |
508-75-8 | 5mg |
$ 138.00 | 2023-09-08 | ||
| TRC | C685075-10mg |
Convallatoxin |
508-75-8 | 10mg |
$ 230.00 | 2023-09-08 | ||
| TRC | C685075-25mg |
Convallatoxin |
508-75-8 | 25mg |
$448.00 | 2023-05-18 | ||
| TRC | C685075-50mg |
Convallatoxin |
508-75-8 | 50mg |
$821.00 | 2023-05-18 | ||
| MedChemExpress | HY-N2453-5mg |
Convallatoxin |
508-75-8 | 98.28% | 5mg |
¥1800 | 2025-04-16 | |
| MedChemExpress | HY-N2453-25mg |
Convallatoxin |
508-75-8 | 98.28% | 25mg |
¥9500 | 2023-08-31 | |
| MedChemExpress | HY-N2453-50mg |
Convallatoxin |
508-75-8 | 98.28% | 50mg |
¥16500 | 2023-08-31 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B24376-10mg |
Convallatoxin |
508-75-8 | ,HPLC≥98% | 10mg |
¥4800.00 | 2021-09-02 | |
| ChemScence | CS-0022681-5mg |
Convallatoxin |
508-75-8 | 98.66% | 5mg |
$400.0 | 2022-04-27 |
Convallatoxin Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
508-75-8 (Convallatoxin) Related Products
- 143290-21-5(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 89759-07-9(Convallosid -= Bogarosid)
- 31050-65-4(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 33275-61-5(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 3686-97-3(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 7044-33-9((3beta,5beta)-3-{[(4xi)-6-deoxy-4-O-(beta-D-glucopyranosyl)-beta-D-ribo-hexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide)
- 26888-17-5(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 66451-59-0(3beta-beta-D-Glucopyranosyloxy-5,14-dihydroxy-19-oxo-5beta,14beta-card-20(22)-enolid)
- 84123-19-3(Convallosid -= Bogarosid)
- 88195-74-8(5,14-Dihydroxy-3β-[(D-glucopyranosyl)oxy]-19-oxo-5β-card-20(22)-enolide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk